![2-Bromo-5H-pyrrolo[2,3-b]pyrazine structure](https://ossimg.kuujia.com/scimg/876000/875781-43-4x500.png)
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2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079968-1g |
2-Bromo-5H-pyrrolo[2,3-b]pyrazine |
875781-43-4 | 98% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 079968-5g |
2-Bromo-5H-pyrrolo[2,3-b]pyrazine |
875781-43-4 | 98% | 5g |
￡63.00 | 2022-03-01 | |
| Fluorochem | 079968-10g |
2-Bromo-5H-pyrrolo[2,3-b]pyrazine |
875781-43-4 | 98% | 10g |
￡124.00 | 2022-03-01 | |
| Fluorochem | 079968-25g |
2-Bromo-5H-pyrrolo[2,3-b]pyrazine |
875781-43-4 | 98% | 25g |
￡267.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZV750-20g |
2-Bromo-5H-pyrrolo[2,3-b]pyrazine |
875781-43-4 | 98% | 20g |
2986.0CNY | 2021-07-10 | |
| TRC | B698910-100mg |
2-Bromo-5h-pyrrolo[2,3-b]pyrazine |
875781-43-4 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B698910-250mg |
2-Bromo-5h-pyrrolo[2,3-b]pyrazine |
875781-43-4 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B698910-500mg |
2-Bromo-5h-pyrrolo[2,3-b]pyrazine |
875781-43-4 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B698910-1g |
2-Bromo-5h-pyrrolo[2,3-b]pyrazine |
875781-43-4 | 1g |
$ 98.00 | 2023-04-18 | ||
| Apollo Scientific | OR323262-10g |
5-Bromo-4,7-diazaindole |
875781-43-4 | 97% | 10g |
£96.00 | 2023-09-01 |
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2-Bromo-5H-pyrrolo[2,3-b]pyrazine, identified by its CAS number 875781-43-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrolopyrazine class, a structurally intriguing scaffold that has been extensively explored for its potential biological activities. The presence of both bromine and nitrogen-containing rings makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and development.
The molecular structure of 2-Bromo-5H-pyrrolo[2,3-b]pyrazine consists of a fused ring system comprising a pyrrole ring and a pyrazine ring, with a bromine substituent at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block for medicinal chemists. The bromine atom, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing biaryl motifs, which are commonly found in many bioactive pharmaceuticals.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The scaffold of 2-Bromo-5H-pyrrolo[2,3-b]pyrazine has been leveraged to design small-molecule inhibitors that interact with specific biological targets. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical in cancer therapy. The brominated pyrrolopyrazine derivatives exhibit promising inhibitory activity against tyrosine kinases, such as Janus kinases (JAKs) and vascular endothelial growth factor receptors (VEGFRs). These kinases play a crucial role in signal transduction pathways that drive cell proliferation and survival.
One of the most compelling aspects of 2-Bromo-5H-pyrrolo[2,3-b]pyrazine is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop molecules with enhanced binding affinity and selectivity towards disease-causing proteins. For example, derivatives of this scaffold have been investigated for their potential in modulating histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases. By incorporating additional functional groups or employing structure-activity relationship (SAR) studies, chemists can fine-tune the properties of these derivatives to optimize their therapeutic efficacy.
The synthesis of 2-Bromo-5H-pyrrolo[2,3-b]pyrazine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the condensation of 2-amino benzaldehyde with glyoxal or its derivatives to form an intermediate pyrrolopyrazine core. Subsequent bromination at the 2-position can be achieved using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂). These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production, which is essential for both academic research and industrial applications.
The pharmacological profile of 2-Bromo-5H-pyrrolo[2,3-b]pyrazine and its derivatives continues to be an area of active investigation. Preclinical studies have revealed that certain analogs exhibit anti-inflammatory properties by inhibiting nuclear factor kappa B (NF-κB) signaling pathways. NF-κB is a transcription factor that regulates the expression of pro-inflammatory cytokines, making it a key target for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Furthermore, some derivatives have shown neuroprotective effects in animal models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.
The versatility of 2-Bromo-5H-pyrrolo[2,3-b]pyrazine extends beyond its use as an intermediate in drug development. It has also been employed in materials science applications due to its ability to form coordination complexes with metal ions. These metal complexes exhibit interesting photophysical properties and have been explored for use in luminescent sensors and catalysts. The ability to tune the electronic structure of these complexes by modifying the substituents on the pyrrolopyrazine ring opens up new possibilities for designing advanced functional materials.
In conclusion, 2-Bromo-5H-pyrrolo[2,3-b]pyrazine (CAS No. 875781-43-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As research progresses, the applications of this compound are expected to expand further into new therapeutic areas and materials science domains. The continued exploration of its derivatives will undoubtedly lead to groundbreaking discoveries that benefit human health and technological advancements.
